2-Toluidine

• CAS No.: 95-53-4
• Product Name: 2-Toluidine
• Molecular Formula: C7H9N; C6H4CH3NH2; C7H9N
• Molecular Weight: 107.15 g/mol
• IUPAC Name: 2-methylaniline
• Standard InChI: InChI=1S/C7H9N/c1-6-4-2-3-5-7(6)8/h2-5H,8H2,1H3
• Standard InChIKey: RNVCVTLRINQCPJ-UHFFFAOYSA-N
• Impurities: m-Toluidine < 0.5% w/w, p-toluidine < 0.5% w/w, water 0.1 - 0.2% w/w; o-Toluidine is available in USA as technical grade (with or without added stabilizer) min purity of 99.5% ... it contains meta (0.4% max) and/or para (0.1% max) isomers, and moisture (0.1% max) as impurities
• SMILES: CC1=CC=CC=C1N
• Canonical SMILES: CC1=CC=CC=C1N
• Boiling Point: 392 to 396 °F at 760 mm Hg (NTP, 1992); 200.3 °C; 200 °C; 392°F
• Colorform: Light yellow liquid becoming reddish brown on exposure to air and light; Colorless to pale-yellow liquid
• Density: 0.998 at 68 °F (USCG, 1999); 0.9984 g/cu cm at 20 °C; Relative density (water = 1): 1.00; 0.998; 1.01
• Flash Point: 185 °F (NTP, 1992); 185 °F (85 °C) (Closed cup); 85 °C c.c.; 185°F
• Melting Point: 2.7 °F (NTP, 1992); -16.3 °C; -14.41 °C; -16.3°C; -16 °C (beta-form); 2.7°F; 6°F
• Physical Description: O-toluidine appears as a clear colorless or light yellow liquid. May become reddish brown on exposure to air and light. Flash point 185°F. Has about the same density as water and is very slightly soluble in water. Vapors are heavier than air. Confirmed carcinogen.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. TURNS REDDISH-BROWN ON EXPOSURE TO AIR AND LIGHT.; Colorless to pale-yellow liquid with an aromatic, aniline-like odor.
• Description: O-toluidine appears as a clear colorless or light yellow liquid. May become reddish brown on exposure to air and light. Flash point 185°F. Has about the same density as water and is very slightly soluble in water. Vapors are heavier than air. Confirmed carcinogen.; O-Toluidine, also known as 2-aminotoluene or 2-methylaniline, belongs to the class of organic compounds known as aminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group. O-Toluidine exists as a liquid, soluble (in water), and a strong basic compound (based on its pKa). O-Toluidine can be converted into 5-nitro-O-toluidine. Outside of the human body, O-toluidine can be found in tea. This makes O-toluidine a potential biomarker for the consumption of this food product. O-Toluidine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.; O-toluidine is an aminotoluene in which the amino substituent is ortho to the methyl group. It has a role as a carcinogenic agent.
• Related CAS: 636-21-5 (hydrochloride)
• Solubility: 5 to 10 mg/mL at 59° F (NTP, 1992); 0.15 M; Soluble in alcohol and ether; Miscible in ethanol, diethyl ether, carbon tetrachloride; Soluble in dilute acids; In water, 1.66X10+4 mg/L at 25 °C; 16.6 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 1.62 (poor); 2%
• Synonyms: o-Toluidine; 1-Amino-2-methylbenzene; 2-Amino-1-methylbenzene; 2-Aminotoluene; 2-Methyl-1-aminobenzene; 2-Methylaniline; 2-Methylbenzenamine; 2-Methylphenylamine; 2-Tolylamine; NSC 15348; o-Aminotoluene; o-Methylaniline; o-Methylbenzenamine
• Vapor Density: 3.69 (NTP, 1992) (Relative to Air); 3.69 (Air = 1); Relative vapor density (air = 1): 3.7; 3.69
• Vapor Pressure: 0.1 mm Hg at 68 °F ; 0.3 mm Hg at 86° F (NTP, 1992); 0.26 mmHg; 2.60X10-1 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 34.5; 0.3 mmHg
• PubChem Compound: 7242
• Last Modified: Nov 12 2021